Cas no 165108-03-2 (5-(Trifluoromethyl)benzo[b]thiophen-3-amine)

5-(Trifluoromethyl)benzo[b]thiophen-3-amine is a fluorinated heterocyclic compound featuring a benzo[b]thiophene core substituted with a trifluoromethyl group at the 5-position and an amine group at the 3-position. The trifluoromethyl moiety enhances the molecule's lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The amine group provides a reactive site for further functionalization, enabling its use as a versatile intermediate in the synthesis of pharmaceuticals, ligands, and specialty chemicals. Its robust aromatic structure and electron-withdrawing trifluoromethyl group contribute to its utility in designing bioactive molecules with improved binding affinity and selectivity. This compound is particularly useful in the development of kinase inhibitors and other therapeutic agents.

5-(Trifluoromethyl)benzo[b]thiophen-3-amine structure

165108-03-2 structure

Product Name:5-(Trifluoromethyl)benzo[b]thiophen-3-amine

CAS No:165108-03-2

MF:C₉H₆F₃NS

MW:217.210851192474

CID:4817325

Update Time:2026-02-27

5-(Trifluoromethyl)benzo[b]thiophen-3-amine Chemical and Physical Properties

Names and Identifiers

- 5-(Trifluoromethyl)benzo[b]thiophen-3-amine
- 3-amino-5-trifluoromethylbenzo[b]thiophene
- 5-(trifluoromethyl)-1-benzothiophen-3-amine
- Benzo[b]thiophen-3-amine, 5-(trifluoromethyl)-
- Inchi： 1S/C9H6F3NS/c10-9(11,12)5-1-2-8-6(3-5)7(13)4-14-8/h1-4H,13H2
- InChI Key： ZSBLDMVDYCTMOQ-UHFFFAOYSA-N
- SMILES： S1C=C(C2C=C(C(F)(F)F)C=CC1=2)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 219
XLogP3: 3.1
Topological Polar Surface Area: 54.3

5-(Trifluoromethyl)benzo[b]thiophen-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM507570-1g	5-(Trifluoromethyl)benzo[b]thiophen-3-amine	165108-03-2	97%	1g	$***	2023-03-31
Alichem	A169004104-1g	5-(Trifluoromethyl)benzo[b]thiophen-3-amine	165108-03-2	97%	1g	$752.40	2022-04-02
Ambeed	A725197-1g	5-(Trifluoromethyl)benzo[b]thiophen-3-amine	165108-03-2	97%	1g	$698.0	2024-04-23

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 5-(Trifluoromethyl)benzo[b]thiophen-3-amine

Recent Advances in the Study of 5-(Trifluoromethyl)benzo[b]thiophen-3-amine (CAS: 165108-03-2) and Its Applications in Chemical Biology and Medicine

The compound 5-(Trifluoromethyl)benzo[b]thiophen-3-amine (CAS: 165108-03-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 5-(Trifluoromethyl)benzo[b]thiophen-3-amine as a key intermediate in the synthesis of various pharmacologically active molecules. Its benzo[b]thiophene core, combined with the electron-withdrawing trifluoromethyl group, makes it an attractive scaffold for designing inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of kinase inhibitors with potential anti-cancer properties.

In terms of biological activity, research has shown that derivatives of 5-(Trifluoromethyl)benzo[b]thiophen-3-amine exhibit promising activity against a range of biological targets. A recent in vitro study revealed that certain analogs of this compound display potent inhibitory effects on inflammatory pathways, suggesting potential applications in treating autoimmune diseases. The presence of the trifluoromethyl group has been particularly noted for enhancing metabolic stability and improving pharmacokinetic properties.

From a synthetic chemistry perspective, novel methodologies for the efficient preparation of 5-(Trifluoromethyl)benzo[b]thiophen-3-amine have been developed. A 2024 paper in Organic Letters described a catalytic system that significantly improves the yield and purity of this compound, addressing previous challenges in its large-scale production. These advancements are crucial for facilitating further pharmacological studies and potential clinical applications.

The safety profile and toxicological characteristics of 5-(Trifluoromethyl)benzo[b]thiophen-3-amine have also been investigated in recent preclinical studies. While initial results indicate a favorable safety window at therapeutic doses, further studies are needed to fully assess its long-term effects. Researchers have emphasized the importance of structure-activity relationship (SAR) studies to optimize both efficacy and safety profiles of derivatives based on this core structure.

Looking forward, the potential applications of 5-(Trifluoromethyl)benzo[b]thiophen-3-amine extend beyond traditional small molecule drugs. Recent explorations in chemical biology have demonstrated its utility in probe development for studying protein-protein interactions and cellular signaling pathways. Additionally, its incorporation into PROTACs (Proteolysis Targeting Chimeras) represents an exciting frontier in targeted protein degradation therapeutics.

In conclusion, 5-(Trifluoromethyl)benzo[b]thiophen-3-amine (CAS: 165108-03-2) continues to emerge as a valuable chemical entity in medicinal chemistry research. The growing body of literature supports its potential as a versatile scaffold for drug discovery, with applications spanning multiple therapeutic areas. Continued research efforts are expected to further elucidate its full potential and may lead to the development of novel clinical candidates in the coming years.